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Compound of Interest

Compound Name: SHP836

Cat. No.: B15578406

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
proper disposal of SHP836, a SHP2 allosteric inhibitor. Given the nature of research chemicals,
it is crucial to handle and dispose of SHP836 with the assumption that it is a hazardous
substance.

l. Pre-Disposal Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough hazard assessment is mandatory. Due to
the limited availability of specific safety data for SHP836, it should be handled as a hazardous
chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling SHP836.
This includes, but is not limited to:

e Lab coat
o Safety goggles with side-shields
o Chemical-resistant gloves (e.g., nitrile)

Handling Precautions:
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» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk
of inhalation.

» Avoid direct contact with skin and eyes.
e Prevent the generation and inhalation of dust or aerosols.

Il. Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent unintended reactions and to ensure
compliant disposal.

» Designated Waste Container: All waste contaminated with SHP836 must be collected in a
dedicated, clearly labeled hazardous waste container.

e Separate Waste Streams:

o Solid Waste: Items such as contaminated gloves, weighing paper, and absorbent materials
should be placed in a designated solid hazardous waste container.

o Liquid Waste: Solutions containing SHP836 should be transferred into a designated liquid
hazardous waste container. Use a funnel to prevent spills.

» Container Management:
o Keep waste containers securely sealed when not in use.
o Do not overfill containers; it is recommended to leave at least 10% headspace.

o Label the container with a hazardous waste tag as soon as the first item is added.

lll. Disposal Procedures

The primary and recommended method for the disposal of SHP836 is through an approved
hazardous waste management service.

Step-by-Step Disposal Protocol:
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o Consult Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)
department. They will provide specific guidance and procedures that are in compliance with
local, state, and federal regulations.

e Schedule Waste Pickup: Arrange for a pickup of the hazardous waste container with your
EHS department or their designated waste management contractor.

o Documentation: Complete all necessary waste disposal forms and documentation as
required by your institution. Ensure that the waste is accurately described on all paperwork.

Flowchart of SHP836 Disposal Procedure

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15578406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4 )

Preparation

( )

)

\ J
é Waste Cpllection )
Y
K[ )j
é Disposal R
Y

End: Compliant Disposal

Click to download full resolution via product page

- J

Caption: Logical workflow for the proper disposal of SHP836.
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IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.
» Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent the spill from entering drains or watercourses.

¢ Cleanup:

o For solid spills: Carefully sweep or vacuum the material, avoiding dust generation, and
place it into the designated hazardous waste container.

o For liquid spills: Use an inert absorbent material (e.g., vermiculite, sand) to absorb the
spill. Place the absorbent material into the designated hazardous waste container.

o Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by
soap and water. All cleaning materials must be collected and disposed of as hazardous
waste.[1]

V. Quantitative Data Summary

While specific quantitative data for SHP836 disposal is not available, the following table
provides general guidelines for handling and storage based on available information for similar
research chemicals.[2]

Parameter Guideline Source

] -80°C for up to 2 years; -20°C
Storage of Stock Solution MedchemExpress|[2]
for up to 1 year.

) ) Safety goggles, protective
Personal Protective Equipment i ) ] MedchemExpress SDSJ[3]
gloves, impervious clothing.

_ Leave at least 10% _
Waste Container Headspace General Best Practice[1]
headspace.
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By adhering to these procedures, laboratories can ensure the safe handling and compliant
disposal of SHP836, thereby protecting personnel and the environment. Always prioritize
consulting with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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